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Compound of Interest |

4-(4-Bromo-2-
Compound Name:

fluorophenyl)butanenitrile
CAS No.: 1057672-39-5

Cat. No.: B1524803

Get Quote

4-(4-Bromo-2-fluorophenyl)butanenitrile (CAS No: 1057672-39-5) is a substituted aromatic
nitrile that holds potential as a building block in medicinal chemistry and materials science.[1][2]
Its structure, featuring a bromofluorophenyl ring and a nitrile-terminated alkyl chain, suggests
its utility in introducing specific pharmacophores or reactive handles for further molecular
elaboration.[1] Professionals in drug development and chemical research are likely to
encounter this or structurally similar compounds.

A comprehensive, officially published Safety Data Sheet (SDS) for 4-(4-Bromo-2-
fluorophenyl)butanenitrile is not readily available in the public domain based on current
information. This guide, therefore, adopts the perspective of a Senior Application Scientist to
construct a robust safety and handling framework. By deconstructing the molecule into its key
functional components—the bromofluorophenyl head and the aliphatic nitrile tail—and
analyzing data from close structural analogs, we can establish a reliable, precautionary safety
profile. This approach empowers researchers to manage risks effectively, grounded in chemical
principles and established safety standards.
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Section 1: Chemical Identification and
Physicochemical Properties

Correctly identifying a chemical and understanding its basic properties is the foundation of safe
laboratory practice.

Property Value Source

] 4-(4-Bromo-2- N
Chemical Name . Pharmaffiliates[2]
fluorophenyl)butanenitrile

CAS Number 1057672-39-5 Pharmaffiliates[2]
Molecular Formula C1oHoBrFN Pharmaffiliates[2]
Molecular Weight 242.10 g/mol Pharmaffiliates[2]
Appearance :Et Avallable (fikely a solid or Pharmaffiliates[2]
Storage 2-8°C, Refrigerator Pharmaffiliates[2]

The Causality Behind Cold Storage: Storing this compound in a refrigerator is recommended to
minimize degradation.[2] Complex organic molecules, especially those with reactive groups like
nitriles and halogens, can be sensitive to heat and light over time, potentially leading to
decomposition or polymerization. Cool, dark storage preserves chemical integrity, ensuring
experimental reproducibility.

Section 2: Hazard Identification and Inferred
Classification

In the absence of specific data, we infer the hazard profile from the well-documented toxicology
of structural analogs, primarily 4-Bromo-2-fluorobenzonitrile (CAS 105942-08-3) and generic
aliphatic nitriles. The primary difference is the linker between the phenyl ring and the nitrile
group (direct bond in the benzonitrile vs. a propyl chain here). The propyl chain may slightly
reduce the acute toxicity but the fundamental hazards associated with the functional groups
remain.
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The nitrile group (—C=N) is a key toxicophore. While robust in many pharmaceutical
applications, it can be metabolized or decompose under harsh conditions (e.g., strong acids,
high heat) to release hydrogen cyanide, a potent metabolic poison.[3][4] The
bromofluorophenyl moiety contributes to irritant properties and generates toxic gases like
hydrogen bromide and hydrogen fluoride upon combustion.[3][5]

Based on these principles and data from analogs, the following GHS classification is proposed
as a precautionary framework.[3][6][7][8]

Hazard Class GHS Category Hazard Statement Basis of Inference

Analog data (4-
H302: Harmful if Bromo-2-

swallowed fluorobenzonitrile).[3]

[6]

Acute Toxicity, Oral Category 4

Analog data (4-
H312: Harmful in Bromo-2-

contact with skin fluorobenzonitrile).[3]

[6]

Acute Toxicity, Dermal  Category 4

Analog data (4-
Acute Toxicity, H332: Harmful if Bromo-2-

i Category 4 ] o
Inhalation inhaled fluorobenzonitrile).[3]

[6]

Analog data and
Skin H315: Causes skin general reactivity of
) o Category 2 o
Corrosion/Irritation irritation halogenated

aromatics.[6][7]

Serious Eye H319: Causes serious

o Category 2A S Analog data.[6][7]
Damage/Irritation eye irritation
Specific Target Organ

o ) H335: May cause
Toxicity (Single Category 3 ) o Analog data.[6][7]
respiratory irritation
Exposure)

Signal Word:Warning[6]
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Step 1: Compound Analysis

(CAS: 1057672-39-5)

(

4-(4-Bromo-2-f|uorophenyl)butanenitrila

Identify Key Functional Groups:
- Bromofluorophenyl
- Aliphatic Nitrile

Inform Search

Step 2: Analog Data Review

Search for SDS/Toxicity Data on:
1. 4-Bromo-2-fluorobenzonitrile
2. 4-Bromobutyronitrile

Provide Data

Step 3: Hazavrd Synthesis

Synthesize Hazards:
- Irritation (Skin, Eye, Respiratory) from Phenyl Ring

:

CAssign Precautionary GHS Categories)

(Acute Tox 4, Irritant 2, etc.)

- Systemic Toxicity (Oral, Dermal, Inhalation) from Nitrile & Analogs

Leads to

\/

Final Inferred Hazard Profile
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Caption: Decision logic for selecting appropriate PPE based on the task.

Safe Handling and Storage Protocol

» Handling: Avoid all direct contact. [9]Do not eat, drink, or smoke in areas where this chemical
is handled or stored. [10]Wash hands thoroughly after handling, even if gloves were worn.
[3]Avoid formation of dust and aerosols during handling. [5]* Storage: Store in a tightly
closed container in a cool, dry, and well-ventilated area. [11][10]The recommended storage
temperature is 2-8°C. [2]Store away from incompatible substances such as strong oxidizing
agents, strong acids, and strong bases. [12]

Section 4: Emergency Procedures

A prepared response is critical to mitigating harm in the event of an accident.

First-Aid Measures

« Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult,
provide oxygen. If the person is not breathing, give artificial respiration. Seek immediate
medical attention. [7][13]* Skin Contact: In case of skin contact, immediately take off all
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contaminated clothing. Wash the affected area with plenty of soap and water for at least 15
minutes. Seek immediate medical attention. [12][13]* Eye Contact: If the chemical enters the
eyes, rinse cautiously with water for several minutes. [3]JRemove contact lenses if present
and easy to do. Continue rinsing for at least 15 minutes, holding the eyelids open. Seek
immediate medical attention. [7]* Ingestion: Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Rinse the mouth with water and seek immediate medical
attention. [12][14]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. [5]* Specific Hazards: Combustion will produce highly toxic and irritating
gases. These include carbon monoxide (CO), carbon dioxide (COz2), nitrogen oxides (NOx),
hydrogen bromide (HBr), and hydrogen fluoride (HF). [3][5]* Protective Equipment:
Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective gear
to prevent contact with hazardous vapors and decomposition products. [3]

Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Wear the appropriate level of PPE
as described in Section 3.2, including respiratory protection if necessary. Ensure adequate
ventilation. Avoid breathing dust or vapors. [5][9]* Containment and Cleanup: Do not let the
product enter drains. [5]For a solid spill, carefully sweep or scoop up the material without
creating dust and place it into a suitable, labeled container for disposal. [5]For a liquid spill,
absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for
disposal.

Section 5: Experimental Protocol: Safe Preparation
of a 100 mM Stock Solution

This protocol demonstrates the integration of safety procedures into a common laboratory

workflow.

Objective: To safely prepare 10 mL of a 100 mM stock solution of 4-(4-Bromo-2-
fluorophenyl)butanenitrile (MW: 242.10 g/mol ) in DMSO.
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Materials:

4-(4-Bromo-2-fluorophenyl)butanenitrile

Anhydrous DMSO

Analytical balance

15 mL conical tube or volumetric flask

Pipettes and tips

Vortex mixer

Personal Protective Equipment:
o Safety goggles and face shield
e Double nitrile gloves
e Laboratory coat
Procedure:
e Pre-calculation: Determine the mass of solute required.
o Mass = Molarity x Volume x Molecular Weight
o Mass = 0.1 mol/L x 0.010 L x 242.10 g/mol = 0.2421 g = 242.1 mg.
e Preparation:
o Don all required PPE before starting.
o Perform all work inside a certified chemical fume hood.

o Place a weigh boat on the analytical balance and tare it.
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o Carefully weigh out approximately 242.1 mg of 4-(4-Bromo-2-
fluorophenyl)butanenitrile. Record the exact mass.

o Causality Check: Weighing directly into the final container is risky; a spill is more likely.
Using a weigh boat contains the solid and allows for easier transfer.

Solubilization:
o Carefully transfer the weighed solid into the 15 mL conical tube.
o Using a calibrated pipette, add approximately 8 mL of DMSO to the tube.

o Cap the tube tightly and vortex until the solid is completely dissolved. Visually inspect to
ensure no solid particles remain.

o Causality Check: Adding most of the solvent first allows for efficient mixing. Capping
securely prevents any aerosol generation during vortexing.

Final Volume Adjustment:

o Once dissolved, carefully add DMSO until the final volume of 10 mL is reached.
o Cap and invert the tube several times to ensure a homogenous solution.
Labeling and Storage:

o Clearly label the tube with the compound name, concentration (100 mM), solvent (DMSO),
date, and your initials.

o Parafilm the cap for an extra seal.

o Store the solution in a labeled secondary container in the refrigerator at 2-8°C.

Cleanup:

o Dispose of the weigh boat and any contaminated pipette tips in the solid chemical waste.

o Wipe down the work area in the fume hood.
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o Remove PPE, disposing of the outer gloves in the appropriate waste bin.

o Wash hands thoroughly with soap and water.

Section 6: Relevance in Drug Discovery and
Development

Understanding the safety profile of 4-(4-Bromo-2-fluorophenyl)butanenitrile is paramount
given its potential role as a pharmaceutical intermediate. Halogenated aromatic compounds
are foundational scaffolds in modern drug design. [1]For instance, the bromophenyl group can
be a key site for synthetic modifications, such as Suzuki or other cross-coupling reactions, to
build molecular complexity. [15]Such compounds are used to synthesize kinase inhibitors,
central nervous system (CNS) drugs, and anti-inflammatory agents. [1][16]The nitrile group is
also a versatile functional group in medicinal chemistry, known for its role in improving
pharmacokinetic properties or acting as a hydrogen bond acceptor. [4]Safe and effective
handling of these building blocks is therefore a critical skill for any scientist working on the
synthesis of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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